3,3'-(Butane-1,4-diyl)bis(1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione)

• Molecular Formula: C24H36N2O4
• Molecular Weight: 416.6 g/mol
• IUPAC Name: 1,8,8-trimethyl-3-[4-(1,8,8-trimethyl-2,4-dioxo-3-azabicyclo[3.2.1]octan-3-yl)butyl]-3-azabicyclo[3.2.1]octane-2,4-dione
• InChI: InChI=1S/C24H36N2O4/c1-21(2)15-9-11-23(21,5)19(29)25(17(15)27)13-7-8-14-26-18(28)16-10-12-24(6,20(26)30)22(16,3)4/h15-16H,7-14H2,1-6H3
• InChI Key: FTDYMXHCUFFFRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)N(C2=O)CCCCN3C(=O)C4CCC(C3=O)(C4(C)C)C)C)C

Description

3,3’-(Butane-1,4-diyl)bis(1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione) is a complex organic compound with the molecular formula C24H36N2O4 and a molecular weight of 416.566 g/mol . This compound is part of a collection of rare and unique chemicals used in early discovery research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3’-(Butane-1,4-diyl)bis(1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione) involves multiple steps, typically starting with the preparation of the bicyclic core structure. The reaction conditions often require specific catalysts and solvents to ensure the correct formation of the desired product .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis methods while ensuring purity and yield are maintained .

Chemical Reactions Analysis

Types of Reactions

3,3’-(Butane-1,4-diyl)bis(1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione) can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or an alcohol, while substitution could introduce new functional groups into the molecule .

Scientific Research Applications

3,3’-(Butane-1,4-diyl)bis(1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione) has several applications in scientific research:

Chemistry: Used as a reagent in the synthesis of other complex molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action for 3,3’-(Butane-1,4-diyl)bis(1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione) involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to changes in cellular functions . The exact molecular targets and pathways are still under investigation, but they likely involve binding to proteins or enzymes .

Comparison with Similar Compounds

Similar Compounds

• 3,3’-(Butane-1,4-diyl)bis(1,2-dimethyl-1H-imidazol-3-ium) dibromide
• 3,3’-(Butane-1,4-diyl)bis(1-vinyl-3-imidazolium) bis(trifluoromethanesulfonyl)imide

Uniqueness

What sets 3,3’-(Butane-1,4-diyl)bis(1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione) apart from similar compounds is its unique bicyclic structure, which provides distinct chemical properties and reactivity . This uniqueness makes it valuable for specialized research applications .